Acyl phosphates
Acyl phosphates are a class of organic compounds characterized by the presence of a phosphate group attached to an acyl group. They play a significant role in various biological and industrial processes due to their unique chemical properties. Acyl phosphates can be derived from carboxylic acids through phosphorylation reactions, forming ester or amide linkages with phosphate. These compounds are often used as intermediates in the synthesis of pharmaceuticals, pesticides, and other chemicals due to their reactive nature.
In biological systems, acyl phosphates serve multiple functions; they act as signaling molecules and participate in metabolic pathways by facilitating enzymatic reactions. Industrially, these reagents find applications in the formulation of detergents, surfactants, and emulsifiers, leveraging their ability to enhance solubility and stability in diverse environments.
The structural diversity of acyl phosphates allows for their customization according to specific requirements, making them versatile tools in both research and manufacturing. Their preparation involves precise control over reaction conditions to ensure high yield and purity, essential for maintaining the efficacy and safety of end products.

Structure | Chemical Name | CAS | MF |
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(acetyloxy)phosphonic acid | 590-54-5 | C2H5O5P |
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Dilithium Acetyl Phosphate (Technical Grade) | 16333-96-3 | C2H3Li2O5P |
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Formic acid,monoanhydride with phosphoric acid (8CI,9CI) | 1189-72-6 | CH3O5P |
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Butyryl phosphate dilithium salt | 4378-06-7 | C4H9O5P |
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(2R)-2-hydroxy-1-oxopropane-1,3-diyl bis[dihydrogen (phosphate)] | 38168-82-0 | C3H8O10P2 |
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(hexadecanoyloxy)phosphonic acid | 860544-00-9 | C16H33O5P |
Related Literature
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Hyun-Ouk Kim,Woonsung Na,Jong-Woo Lim,Geunseon Park,Chaewon Park,Hwunjae Lee,Aram Kang,Seungjoo Haam,Inho Choi,Jung-Taek Kang,Daesub Song J. Mater. Chem. B, 2020,8, 2476-2482
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Shridhar H. Thorat,Manjusha V. Patwadkar,Rajesh G. Gonnade,R. Vaidhyanathan CrystEngComm, 2014,16, 8638-8641
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Hanwen Sun,Haijing Qi Anal. Methods, 2013,5, 267-272
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Naresh D. Sanandiya RSC Adv., 2016,6, 92953-92961
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